Cas no 851179-01-6 (3-Chloro-2,4-difluoropyridine)

3-Chloro-2,4-difluoropyridine structure
3-Chloro-2,4-difluoropyridine structure
Product Name:3-Chloro-2,4-difluoropyridine
CAS No:851179-01-6
MF:C5H2ClF2N
MW:149.525887012482
MDL:MFCD09998888
CID:990029
PubChem ID:23469702
Update Time:2024-10-26

3-Chloro-2,4-difluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2,4-difluoropyridine
    • 3-chloranyl-2,4-bis(fluoranyl)pyridine
    • QC-6999
    • 3-chloro-2,4-difluoro-pyridine
    • FCH880108
    • 3162AC
    • AK100699
    • AX8236602
    • ST24022821
    • A841218
    • 3-Chloro-2,4-difluoropyridine (ACI)
    • CS-0102228
    • SCHEMBL9150140
    • MFCD09998888
    • EN300-6738997
    • DS-3596
    • DTXSID30634453
    • C76729
    • DB-082033
    • AKOS006302626
    • 851179-01-6
    • MDL: MFCD09998888
    • Inchi: 1S/C5H2ClF2N/c6-4-3(7)1-2-9-5(4)8/h1-2H
    • InChI Key: ALWGESCEYWGLQF-UHFFFAOYSA-N
    • SMILES: FC1C(Cl)=C(F)C=CN=1

Computed Properties

  • Exact Mass: 148.98400
  • Monoisotopic Mass: 148.984
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 2

Experimental Properties

  • Density: 1.451
  • Boiling Point: 161.6°C at 760 mmHg
  • Flash Point: 51.6°C
  • Refractive Index: 1.479
  • PSA: 12.89000
  • LogP: 2.01320

3-Chloro-2,4-difluoropyridine Pricemore >>

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3-Chloro-2,4-difluoropyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Tetramethylammonium chloride ,  Potassium fluoride Solvents: Dimethyl sulfoxide ;  2 h, 150 °C
Reference
Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution
Bobbio, Carla; Rausis, Thierry; Schlosser, Manfred, Chemistry - A European Journal, 2005, 11(6), 1903-1910

3-Chloro-2,4-difluoropyridine Raw materials

3-Chloro-2,4-difluoropyridine Preparation Products

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